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Compound of Interest

Compound Name: 3,4-Dimethylheptane

Cat. No.: B1583063

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dimethylheptane is a branched-chain alkane with the chemical formula C9H20. As a
member of the nonane isomer group, its physical properties are of interest in various fields,
including fuel technology, solvent chemistry, and as a non-polar medium in chemical synthesis.
This technical guide provides a comprehensive overview of the core physical properties of 3,4-
Dimethylheptane, detailed experimental protocols for their determination, and a logical
visualization of the structure-property relationships.

Core Physical Properties

The physical characteristics of 3,4-Dimethylheptane are primarily dictated by its molecular
structure: a seven-carbon chain (heptane) with two methyl group branches at the third and
fourth carbon positions. This branching influences its intermolecular forces, leading to
properties that differ from its straight-chain isomer, n-nonane.

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 3,4-
Dimethylheptane compiled from various sources.
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Physical Property Value Units

Molecular Formula C9H20 -

Molecular Weight 128.26 g/mol

Density ~0.741 g/cm? at 20°C
Boiling Point ~140.6 °C at 760 mmHg
Melting Point ~-123 °C

Refractive Index ~1.415 at 20°C
Solubility in Water Insoluble -

e ) Soluble in ether, benzene,
Solubility in Organic Solvents -
acetone

Structure-Property Relationship

The branched structure of 3,4-Dimethylheptane is a key determinant of its physical properties.
The methyl groups create a less compact molecule compared to a straight-chain alkane with
the same number of carbon atoms. This affects the strength of the van der Waals forces
between molecules.
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Molecular Structure

3,4-Dimethylheptane (C9H20)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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